1-(propan-2-yl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine

• IUPAC Name: 1-propan-2-yl-2,3,4,5-tetrahydro-1,4-benzodiazepine
• InChI: InChI=1S/C12H18N2/c1-10(2)14-8-7-13-9-11-5-3-4-6-12(11)14/h3-6,10,13H,7-9H2,1-2H3
• InChI Key: JLDOHVIQBNBHBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCNCC2=CC=CC=C21
• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol

Description

The compound is a benzodiazepine derivative. Benzodiazepines are a class of drugs primarily used for treating anxiety, but they also are effective in treating several other conditions. The specific structure of “1-(propan-2-yl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” suggests it might have similar properties, but without specific studies or data, this can’t be confirmed.

Synthesis Analysis

Benzodiazepines are usually synthesized via a condensation reaction between a benzene-dione (like 1,4-benzoquinone) and a compound containing an amino group. The specific synthesis pathway for “1-(propan-2-yl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” would depend on the specific substituents and their positions.

Molecular Structure Analysis

The molecular structure of benzodiazepines is characterized by a benzene ring fused to a seven-membered diazepine ring. Without specific data, it’s difficult to provide a detailed molecular structure analysis for “1-(propan-2-yl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine”.

Chemical Reactions Analysis

Benzodiazepines, as a class, are relatively stable compounds. They don’t readily undergo chemical reactions, except under specific conditions or with specific reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzodiazepine derivative like “1-(propan-2-yl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” would depend on its specific structure. Benzodiazepines, in general, are crystalline, lipophilic, and relatively stable.

Scientific Research Applications

Material Science Applications

Outside of biomedical applications, benzodiazepines like 1-Isopropyl-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine have potential uses in material science, particularly in the development of organic semiconductors and OLEDs due to their stable ring structures.

. Each application area presents unique opportunities for further exploration and development.

Mechanism of Action

Benzodiazepines work by enhancing the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor, resulting in sedative, sleep-inducing (hypnotic), anxiolytic, anticonvulsant, and muscle relaxant properties.

Safety and Hazards

Benzodiazepines can have side effects, including drowsiness, weakness, and confusion. In some cases, they may cause paradoxical reactions, such as aggression, rage, and mania. Long-term use can lead to tolerance, dependence, and withdrawal symptoms. Overdose can be dangerous, especially when combined with other CNS depressants.

Future Directions

Research into benzodiazepines continues, with a focus on developing compounds with improved efficacy and fewer side effects. Novel delivery systems, such as nanoparticle-based methods, are also being explored.